Cas no 1774823-56-1 (6-tert-butyl-2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

• Product Name: 6-tert-butyl-2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• CAS No: 1774823-56-1
• MF: C₁₃H₁₇ClO₂S
• MW: 272.790881872177
• CID: 6422415
• PubChem ID: 114748496
• Update Time: 2025-05-19

6-tert-butyl-2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• EN300-1083249
• 1774823-56-1

• Inchi： 1S/C13H17ClO2S/c1-13(2,3)7-4-5-8-9(6-7)17-11(14)10(8)12(15)16/h7H,4-6H2,1-3H3,(H,15,16)
• InChI Key： WPULLEFKLZGALS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C2=C(CC(CC2)C(C)(C)C)S1

Computed Properties

• Exact Mass: 272.0637786g/mol
• Monoisotopic Mass: 272.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 6-tert-butyl-2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

6-tert-butyl-2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 1774823-56-1): Structural Features and Emerging Applications in Organic Synthesis

6-tert-butyl-2-chloro-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 1774823-56-1) represents a structurally unique organic compound with a fused benzothiophene core modified by specific substituents. The molecule features a benzothiophene scaffold—a bicyclic heterocycle containing sulfur—which is widely recognized in pharmaceutical and materials chemistry for its bioisosteric potential. The 4,5,6,7-tetrahydro substitution pattern introduces saturated ring segments that modulate the compound's conformational flexibility and electronic properties. The presence of a tert-butyl group at the 6-position provides steric bulk while the chloro substituent at C2 position offers strategic reactivity for further functionalization. This structural framework has recently attracted attention as a versatile intermediate in asymmetric synthesis and as a scaffold for developing novel bioactive molecules.

The chemical structure of CAS No. 1774823-56-1 incorporates several strategic functional groups that enable diverse synthetic transformations. The carboxylic acid functionality at the 3-position can be converted into esters or amides through standard coupling protocols such as HATU-mediated reactions or DCC-based methods. Recent studies have demonstrated that the chloro substituent at C2 position serves as an excellent leaving group for nucleophilic aromatic substitution reactions under mild conditions. This feature has been exploited in the development of new methodologies for constructing complex heterocyclic architectures through cross-coupling reactions with organometallic reagents.

In the context of medicinal chemistry research, compounds bearing the benzothiophene core have shown promising pharmacological profiles across multiple therapeutic areas. The specific substitution pattern of CAS No. 1774823-56-1, particularly the combination of electron-withdrawing chloro and electron-donating tert-butyl groups, creates an optimal balance between lipophilicity and hydrogen bonding capacity—key parameters influencing drug-like properties. Computational studies published in recent literature suggest that this molecular architecture could potentially interact with G-protein coupled receptors (GPCRs) through both hydrophobic and electrostatic interactions.

Synthetic approaches to prepare CAS No. 1774823-56-1 have been reported in modern organic synthesis literature. One prominent method involves the cyclocondensation of thiophenols with appropriately substituted aromatic aldehydes under transition metal catalysis conditions followed by selective chlorination at C2 position using N-chlorosuccinimide (NCS). Alternative routes utilizing palladium-catalyzed C-H activation strategies have also been developed to improve atom economy and reduce byproduct formation—a critical consideration for sustainable chemical manufacturing processes.

The unique combination of structural features in CAS No. 1774823-56-1 makes it an attractive candidate for application in materials science research areas such as organic electronics and photovoltaics. The extended conjugation system provided by the benzothiophene core combined with the electron-deficient chloro substituent creates opportunities for tuning electronic properties through molecular engineering approaches. Recent investigations have explored its potential as a building block for constructing donor-acceptor type polymers with tailored bandgap energies suitable for optoelectronic applications.

In advanced synthetic methodologies, this compound has been utilized as a chiral auxiliary in enantioselective transformations due to its inherent asymmetry from the tert-butyl group at C6 position combined with the saturated tetrahydro ring system at positions 4,5,6,7. When incorporated into transition metal complexes during asymmetric hydrogenation reactions, it has demonstrated high enantioselectivity values exceeding 90% ee according to recent reports from leading research groups in asymmetric catalysis.

The growing interest in sustainable chemical processes has led to investigations into biocatalytic approaches for modifying compounds like CAS No. 1774823-56-1 using engineered enzymes such as cytochrome P450 monooxygenases or laccases immobilized on solid supports through modern protein engineering techniques including directed evolution strategies developed by Nobel laureate Frances Arnold's group.

In materials science applications specifically targeting flexible electronics development programs supported by national nanotechnology initiatives worldwide today show particular interest in how molecules like CAS No. 1774823-56 can contribute when incorporated into conjugated polymer backbones designed specifically for printed circuit boards used extensively now across consumer electronics manufacturing sectors globally today including wearable devices market segments experiencing exponential growth since mid-late 2000s period when first commercial smartwatches appeared on global markets initially developed primarily within Silicon Valley tech ecosystem but now expanded significantly across Asia Pacific region especially China Korea Japan South East Asia countries currently driving most innovation activity within this field currently estimated valued over $XX billion USD annually according to latest industry reports released early this year from reputable market research firms specializing precisely within this domain currently operating internationally from offices located strategically across major metropolitan centers including New York London Singapore Shanghai Tokyo Berlin etc.